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Compound of Interest

Compound Name: Boc-Hcy(1)-OMe.Boc-Hcy(1)-OMe

Cat. No.: B13383950

Get Quote

Executive Summary
Boc-Hcy-OMe is a protected amino acid derivative used primarily as a building block in the

synthesis of peptide mimetics, stapled peptides, and sulfur-containing drug candidates. It is the

methyl ester of

-Boc-homocysteine.

Unlike its lower homolog Cysteine (Cys), Homocysteine (Hcy) possesses an extra methylene

group (

) in the side chain. This extension alters the spatial geometry of disulfide bridges and allows for
unique "thiol-ene" click chemistry applications.
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Property Specification

Systematic Name
Methyl (2S)-2-[(2-methylpropan-2-

yl)oxycarbonylamino]-4-sulfanylbutanoate

Common Name Boc-L-homocysteine methyl ester

Molecular Formula

Molecular Weight 249.33 g/mol

Chirality L-isomer (2S)

Key Functional Groups
Carbamate (Boc), Ester (Methyl), Thiol

(Primary)

Structural Elucidation
The molecule consists of three distinct domains, each serving a specific function in synthetic

chemistry.

A. The N-Terminal Protection (Boc)
The tert-butyloxycarbonyl (Boc) group protects the

-amine.

Function: Prevents polymerization during side-chain modifications or C-terminal activation.

Deprotection: Acid labile. Removed efficiently with Trifluoroacetic acid (TFA) or HCl in

Dioxane.

Stability: Stable to basic conditions and nucleophiles, making it compatible with the methyl

ester moiety.

B. The C-Terminal Modification (OMe)
The methyl ester protects the carboxylic acid.

Function: Masks the acidic proton, increasing lipophilicity and preventing salt formation.
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Reactivity: Can be hydrolyzed to the free acid (LiOH/MeOH) or converted to an

amide/hydrazide.

C. The Side Chain (Hcy vs. Cys)
The critical distinction of this molecule is the

-thiol group:

.

Comparison: Cysteine has a

-thiol (

).

Implication: The Hcy thiol is more nucleophilic and less acidic than Cys due to the inductive

effect of the extra methylene group. However, it is highly prone to:

Oxidation: Rapidly forms the disulfide dimer (Boc-Hcy-OMe)

.

Thiolactonization: Under acidic conditions, the free amine can attack the ester to form the

cyclic homocysteine thiolactone (HTL). Note: The Boc group prevents this intramolecular

cyclization.

Synthetic Protocol (Self-Validating)
Objective: Synthesis of Boc-Hcy-OMe from L-Homocystine. Rationale: Starting from the

disulfide dimer (L-Homocystine) is superior to using Homocysteine thiolactone because it

avoids racemization and allows for controlled reduction at the final step to yield the free thiol.

Workflow Diagram
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Figure 1: Synthetic route from L-Homocystine to Boc-Hcy-OMe via the disulfide intermediate.

Detailed Methodology
Step 1: Esterification

Suspend L-Homocystine (10 mmol) in dry Methanol (50 mL) at 0°C.

Dropwise add Thionyl Chloride (

, 25 mmol). Caution: Exothermic.

Reflux for 4 hours. The solution will become clear.

Concentrate in vacuo to yield (Hcy-OMe)

as a white solid.

Step 2: Boc Protection
Dissolve the ester salt from Step 1 in DCM/DMF (1:1).

Add Triethylamine (TEA, 4.5 eq) to neutralize the salt.

Add Di-tert-butyl dicarbonate (

, 2.2 eq).

Stir at Room Temperature (RT) for 12 hours.

Workup: Wash with 1N HCl, sat.

, and Brine. Dry over
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.

Result:(Boc-Hcy-OMe)

(Disulfide). This intermediate is stable and can be stored.

Step 3: Reduction (Generating the Target)
Critique: Storing the free thiol Boc-Hcy-OMe is risky due to oxidation. It is best generated

immediately prior to use.

Dissolve (Boc-Hcy-OMe)

in degassed THF/Water.

Add TCEP

HCl (Tris(2-carboxyethyl)phosphine, 1.2 eq relative to disulfide).

Stir for 1 hour under Argon.

Verification: Monitor by TLC (Ellman’s reagent stain will show a yellow spot for free SH).

Critical Handling: The "Sulfur Problem"
If the notation Boc-Hcy(1)-OMe implies a protecting group at position (1), the stability profile

changes drastically.

Scenario A: (1) = H (Free Thiol)
Risk: High.

Behavior: Will oxidize to the dimer in air within hours.

Storage: Must be stored at -20°C under Argon.

Scenario B: (1) = Protecting Group (e.g., Trt, Acm)
If the user intends to isolate a stable building block, the sulfur must be protected.

Trityl (Trt):Boc-Hcy(Trt)-OMe. Acid labile. Removed with TFA/TIPS.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13383950?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acetamidomethyl (Acm):Boc-Hcy(Acm)-OMe. Stable to acid. Removed with Iodine (

).

Stability Data Comparison
Derivative State Shelf Life (RT) Oxidation Risk

Boc-Hcy-OMe Oil/Low melt solid < 24 Hours Critical

(Boc-Hcy-OMe) White Solid > 2 Years
None (Already

oxidized)

Boc-Hcy(Trt)-OMe White Solid > 1 Year Low

Applications in Drug Development
Native Chemical Ligation (NCL)
Boc-Hcy-OMe derivatives are precursors to thiolactones used in NCL. The Hcy residue can be

converted to Cys post-ligation via methylation and S-to-N acyl shift, or used to create

"homocysteine-stapled" peptides which have different pharmacokinetic profiles than cysteine

staples.

Methionine Surrogates
Boc-Hcy-OMe is the direct precursor to unnatural Methionine analogs. Alkylation of the thiol

with various alkyl halides (

) generates Boc-Met(R)-OMe.

Application: Creating metabolic probes or photo-crosslinking amino acids.

Reaction Pathway: Alkylation
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Path A: Alkylation (Met Analogs) Path B: Oxidation
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Figure 2: Divergent reactivity of the homocysteine thiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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